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Compound of Interest

1,1,1,2,2,3,3,4,4,5,5,6,6-
Compound Name:
Tridecafluoro-8-iodooctane

Cat. No.: B042545

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the telomerization reaction
involving perfluoroalkyl iodides. The primary focus is on the telomerization of
tetrafluoroethylene (TFE) as the taxogen with a perfluoroalkyl iodide, such as perfluorohexyl
iodide, serving as the telogen. This process is crucial for the synthesis of longer-chain
perfluoroalkyl iodides, which are valuable intermediates in the production of surfactants, water-
and oil-repellents, and other fluorinated materials.[1]

Reaction Principle

Telomerization is a radical chain reaction where a telogen (in this case, a perfluoroalkyl iodide)
reacts with multiple units of a taxogen (an unsaturated monomer like TFE) to form a mixture of
adducts called telomers. The general reaction scheme is as follows:

Rfl + n(CF2=CFz2) - Rf(CF2CF2)nl

Where Rf represents a perfluoroalkyl group (e.g., CeF13) and 'n" is the number of monomer
units added.

Quantitative Data Summary: Reaction Conditions
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The following table summarizes the key reaction parameters for the telomerization of
tetrafluoroethylene with perfluoroalkyl iodides, compiled from various sources. These
parameters can be optimized depending on the desired telomer distribution.
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Parameter

Range

Preferred/[Example
Value

Notes

Temperature

60 to 360°C

100 to 150°C[2]

Lower temperatures
(60-160°C) are often
used with metal
catalysts, while higher
temperatures (300-
360°C) are employed
for thermal

telomerization.[3][4]

Pressure

0.1 to 5 MPa (gauge)

3 to 4.5 MPa[3]

The reaction can also
be carried out at
atmospheric pressure,
especially in the gas

phase.[4]

Telogen

Perfluoroalkyl iodides
(C1-Ce)

Perfluoroethyl iodide,
Perfluorobutyl iodide,
Perfluorohexyl
iodide[3]

The choice of telogen
determines the
starting point of the

final telomer chain.

Taxogen

Tetrafluoroethylene
(TFE)

TFE is the monomer
that adds to the

telogen.

Molar Ratio

(Telogen:Taxogen)

1:1to 6:1

1:1to 4:1]2]

This ratio significantly
influences the
distribution of

telomers.

Catalyst/Initiator

Metal powders (Cu,
Ni, Sn, Zn, Fe, and
their alloys) or thermal

initiation

Copper powder[1][2]

Metal catalysts allow
for lower reaction
temperatures.[1] The
catalyst amount can
be 0.1% to 5% of the

telogen mass.[2]
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Continuous processes

] ) Continuous in a are often preferred for
Reaction Type Batch or Continuous ) )
tubular reactor[3][4] industrial-scale
production.

This is a crucial

] parameter for
Contact Time (for .
10 to 70 seconds 30 to 60 secondsl[4] controlling the degree

continuous process) .
of telomerization in a

continuous setup.

Experimental Protocols

Below are representative protocols for both catalyzed and thermal telomerization reactions
based on the literature.

Protocol 1: Metal-Catalyzed Telomerization in a Tubular Reactor (Continuous Process)

This protocol is based on a continuous process using a metal catalyst, which allows for milder
reaction conditions.

Materials:

Perfluorohexyl iodide (Telogen)

Tetrafluoroethylene (TFE) (Taxogen)

Spherical copper powder (Catalyst)[3]

Stainless-steel tubular reactor[3]
Procedure:

e Reactor Preparation: A stainless-steel tube is packed with a known quantity of spherical
copper powder. For example, a tube with an external diameter of 3/8 inches can be packed
with 46 g of copper powder.[3]
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e Preparation of Starting Solution: A starting solution is prepared by dissolving
tetrafluoroethylene (TFE) in the perfluorohexyl iodide telogen. The concentration of TFE can
be, for example, 4.25 mol%.[3]

o Reaction Execution:
o The tubular reactor is heated to the desired reaction temperature, for instance, 120°C.[3]
o The system is pressurized to the target pressure, for example, 3 MPa (gauge pressure).[3]

o The starting solution is continuously supplied to the reactor at a specific flow rate, for
example, 9.0 ml/min.[3]

e Product Collection and Analysis:
o The reaction solution exiting the reactor is cooled.

o The composition of the product mixture is analyzed by gas chromatography to determine
the distribution of telomers.[3]

 Purification: The desired telomers can be isolated from the reaction mixture by distillation.[3]
Protocol 2: Thermal Telomerization in a Tubular Reactor (Continuous, Gas Phase)

This protocol describes a thermal telomerization process that does not require a metal catalyst
but operates at higher temperatures.

Materials:

o Perfluorohexylethyl iodide (or other perfluoroalkyl iodide as telogen)
» Tetrafluoroethylene (TFE) (Taxogen)

e Tubular reactor

Procedure:

o Reactor Setup: A tubular reactor is set up for gas-phase reactions.
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» Reactant Feed:
o The telogen (e.g., perfluorohexylethyl iodide) is vaporized and fed into the reactor.

o Tetrafluoroethylene (TFE) is introduced into the reactor. For improved control over the
telomer distribution, a stepped feed of TFE can be used, where 30-75% is introduced at
the beginning of the reactor and the remainder is added at a point between 2/5 and 3/4 of
the reactor length.[4]

e Reaction Conditions:

o The reactor is maintained at a high temperature, typically in the range of 300 to 360°C,
with a preferred range of 325 to 355°C.[4]

o The reaction is typically carried out at atmospheric pressure, ensuring the reaction mixture
remains in the gaseous state.[4]

o The contact time of the reactants in the reactor is generally between 10 and 70 seconds.

[4]
e Product Collection and Analysis:
o The product stream exiting the reactor is cooled and condensed.

o The resulting liquid is analyzed, for instance by gas chromatography, to determine the
conversion of TFE and the distribution of the telomers.

e Recycling: Unconverted telogen and lower-order telomers can be separated and recycled
back to the reactor feed to improve overall yield and efficiency.[4]

Visualizations

Diagram 1: General Workflow for Metal-Catalyzed Telomerization
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Caption: Workflow for continuous metal-catalyzed telomerization.

Diagram 2: Logical Flow of Thermal Telomerization with Stepped Feed
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Caption: Thermal telomerization with a stepped TFE feed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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